Cas no 13016-17-6 (4-methyl-3H-1,3-oxazole-2-thione)

• Product Name: 4-methyl-3H-1,3-oxazole-2-thione
• CAS No: 13016-17-6
• MF: C₄H₅NOS
• MW: 115.153599500656
• MDL: MFCD00205664
• CID: 236941
• PubChem ID: 3586288
• Update Time: 2025-06-28

4-methyl-3H-1,3-oxazole-2-thione Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Oxazolethione, 4-methyl-
• 4-methyl-3H-1,3-oxazole-2-thione
• 2-mercapto-4-methyl oxazole
• 2-mercapto-4-methyl-oxazole
• 4-methyl-1,3-oxazole-2(3H)-thione
• 4-methyl-2-mercaptooxazole
• 4-methyl-2-oxazolethiol
• 4-methyl-3H-oxazole-2-thione
• 4-methyloxazole-2-thiol
• 4-methyl-oxazole-2-thiol
• AC1MSLMM
• CTK0I4146
• NSC129751
• Oxazole-2-thiol, 4-methyl-
• SureCN1406195
• 4-methyl-1,3-oxazole-2-thiol
• 13016-17-6
• DTXSID20393906
• CS-0061363
• SCHEMBL1406195
• MFCD00205664
• AKOS037645307
• 4-Methyl-1,3-oxazol-2-yl hydrosulfide
• 4-Methyl-1,3-oxazol-2-yl hydrosulfide #
• Z1416179155
• NSC-129751
• AS-60036
• EN300-175823
• 4-methyl-2,3-dihydro-1,3-oxazole-2-thione
• AKOS019066597
• W16843
• STL453431

• MDL： MFCD00205664
• Inchi： 1S/C4H5NOS/c1-3-2-6-4(7)5-3/h2H,1H3,(H,5,7)
• InChI Key： QBOFLCYFXQBLPQ-UHFFFAOYSA-N
• SMILES： S=C1NC(=CO1)C

Computed Properties

• Exact Mass: 115.00925
• Monoisotopic Mass: 115.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 21.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles

Additional information on 4-methyl-3H-1,3-oxazole-2-thione

Comprehensive Overview of 4-methyl-3H-1,3-oxazole-2-thione (CAS No. 13016-17-6): Properties, Applications, and Industry Insights

4-methyl-3H-1,3-oxazole-2-thione (CAS No. 13016-17-6) is a heterocyclic organic compound featuring a unique oxazole-thione backbone. This sulfur-containing derivative of oxazole has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential biological activities. The compound's molecular structure combines a methyl group at the 4-position with a thione functional group at the 2-position, creating distinct electronic properties that influence its applications.

Recent studies highlight the growing interest in 4-methyl-3H-1,3-oxazole-2-thione as a building block for drug discovery, particularly in developing enzyme inhibitors and antimicrobial agents. Its CAS No. 13016-17-6 serves as a critical identifier in chemical databases, facilitating research reproducibility. The compound's thione moiety exhibits tautomerism, existing in equilibrium between thione and thiol forms, which contributes to its reactivity in metal coordination chemistry and nucleophilic substitution reactions.

From an industrial perspective, 4-methyl-3H-1,3-oxazole-2-thione demonstrates potential in material science applications. Researchers are exploring its use in organic semiconductors and photovoltaic materials due to its electron-rich heterocyclic system. The compound's thermal stability and solubility profile make it suitable for various formulation processes, addressing current market demands for specialized chemical intermediates.

Environmental considerations surrounding CAS No. 13016-17-6 have prompted investigations into green synthesis methods. Recent publications describe catalytic approaches to produce 4-methyl-3H-1,3-oxazole-2-thione with reduced waste generation, aligning with the pharmaceutical industry's push toward sustainable chemistry. These advancements respond to frequent search queries about eco-friendly heterocyclic synthesis and green alternatives in specialty chemicals.

Analytical characterization of 4-methyl-3H-1,3-oxazole-2-thione typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's spectral fingerprints are well-documented in scientific literature, providing valuable references for quality control in manufacturing settings. These technical details address common questions from researchers regarding compound identification techniques and analytical method validation for heterocyclic compounds.

The global market for specialty heterocycles like 4-methyl-3H-1,3-oxazole-2-thione is projected to grow steadily, driven by increasing R&D investments in small molecule therapeutics. Patent analysis reveals growing intellectual property activity around derivatives of CAS No. 13016-17-6, particularly in crop protection formulations and medicinal chemistry applications. This trend reflects industry responses to emerging needs in precision agriculture and targeted drug delivery systems.

Storage and handling recommendations for 4-methyl-3H-1,3-oxazole-2-thione emphasize protection from moisture and oxidation, with inert atmosphere storage being optimal for long-term stability. These practical considerations address frequent queries about chemical storage best practices and compound shelf life extension from laboratory professionals and inventory managers.

Future research directions for CAS No. 13016-17-6 include exploration of its structure-activity relationships in biological systems and development of novel multicomponent reactions utilizing its reactive sites. The compound's potential in catalysis and ligand design continues to attract academic interest, as evidenced by increasing citations in coordination chemistry literature.

For researchers seeking high-purity 4-methyl-3H-1,3-oxazole-2-thione, several specialty chemical suppliers offer the compound with comprehensive certificates of analysis. The availability of custom synthesis services for derivatized oxazole-thiones has expanded significantly, meeting demand from drug discovery teams investigating structure-activity optimization in lead compounds.

Emerging computational chemistry studies on 4-methyl-3H-1,3-oxazole-2-thione provide valuable insights into its electronic structure and molecular interactions. These in silico approaches complement experimental research, addressing common questions about predictive modeling for heterocyclic compound behavior and quantum chemical calculations for reaction mechanism elucidation.